Cas no 898769-13-6 (1-(3-chloro-5-fluorophenyl)-3-(4-methylphenyl)propan-1-one)
1-(3-Chloro-5-fluorophenyl)-3-(4-methylphenyl)propan-1-one is a fluorinated and chlorinated aromatic ketone derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. The compound's stability under standard conditions and well-defined purity profile ensure consistent performance in reactions such as nucleophilic substitutions or coupling processes. Its dual-functionalized aromatic system offers versatility for further derivatization, particularly in the development of bioactive molecules. The presence of the 4-methylphenyl group contributes to lipophilicity, which may influence solubility and binding properties in target applications.
898769-13-6 structure
Product Name:1-(3-chloro-5-fluorophenyl)-3-(4-methylphenyl)propan-1-one
CAS No:898769-13-6
MF:C16H14ClFO
MW:276.733167171478
CID:994162
PubChem ID:24725749
Update Time:2025-06-18
1-(3-chloro-5-fluorophenyl)-3-(4-methylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-5-fluorophenyl)-3-(4-methylphenyl)propan-1-one
- 3'-CHLORO-5'-FLUORO-3-(4-METHYLPHENYL)PROPIOPHENONE
- AKOS016021464
- DTXSID20644142
- MFCD07699634
- 898769-13-6
- 1-(3-Chloro-5-fluorophenyl)-3-(4-methylphenyl)-1-propanone
-
- MDL： MFCD07699634
- Inchi： 1S/C16H14ClFO/c1-11-2-4-12(5-3-11)6-7-16(19)13-8-14(17)10-15(18)9-13/h2-5,8-10H,6-7H2,1H3
- InChI Key： SPMXAVGZNGSIIW-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)C(CCC1C=CC(C)=CC=1)=O)F
Computed Properties
- Exact Mass: 276.07200
- Monoisotopic Mass: 276.0717209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.60300
1-(3-chloro-5-fluorophenyl)-3-(4-methylphenyl)propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-chloro-5-fluorophenyl)-3-(4-methylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205760-2g |
3'-chloro-5'-fluoro-3-(4-methylphenyl)propiophenone |
898769-13-6 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 205760-5g |
3'-chloro-5'-fluoro-3-(4-methylphenyl)propiophenone |
898769-13-6 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| Fluorochem | 205760-1g |
3'-chloro-5'-fluoro-3-(4-methylphenyl)propiophenone |
898769-13-6 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| A2B Chem LLC | AD08138-1g |
3'-Chloro-5'-fluoro-3-(4-methylphenyl)propiophenone |
898769-13-6 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD08138-2g |
3'-Chloro-5'-fluoro-3-(4-methylphenyl)propiophenone |
898769-13-6 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD08138-5g |
3'-Chloro-5'-fluoro-3-(4-methylphenyl)propiophenone |
898769-13-6 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782600-1g |
3'-Chloro-5'-fluoro-3-(4-methylphenyl)propiophenone |
898769-13-6 | 98% | 1g |
￥20196.00 | 2024-04-26 |
1-(3-chloro-5-fluorophenyl)-3-(4-methylphenyl)propan-1-one Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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